molecular formula C10H12N2OS B8620021 2-n-Butyl-thieno{3,2-d}pyrimidin-4(3H)-one

2-n-Butyl-thieno{3,2-d}pyrimidin-4(3H)-one

Cat. No.: B8620021
M. Wt: 208.28 g/mol
InChI Key: RNZWWQYDUNAJIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-n-Butyl-thieno{3,2-d}pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C10H12N2OS and its molecular weight is 208.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H12N2OS

Molecular Weight

208.28 g/mol

IUPAC Name

2-butyl-3H-thieno[3,2-d]pyrimidin-4-one

InChI

InChI=1S/C10H12N2OS/c1-2-3-4-8-11-7-5-6-14-9(7)10(13)12-8/h5-6H,2-4H2,1H3,(H,11,12,13)

InChI Key

RNZWWQYDUNAJIT-UHFFFAOYSA-N

Canonical SMILES

CCCCC1=NC2=C(C(=O)N1)SC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3.14 g (0.02 mol) of methyl 3-amino-thiophene-2-carboxylate in 30 ml of dioxane was added 1.83 g (0.022 mol) of valeronitrile. Dry HCl was added over a period of 5 hours and the reaction mixture was then heated to 70° C. for 3 hours. The mixture was allowed to stand overnight at room temperature. The reaction mixture was diluted with 200 ml of ice water, made basic by addition of NH4OH and after standing for 30 minutes was filtered, and the filtrate concentrated in vacuo. The residue was purified by flash chromatography eluting with 50% EtOAc/hexanes after applying a suspension of the product in CH2Cl2 to the column.
Quantity
3.14 g
Type
reactant
Reaction Step One
Quantity
1.83 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
200 mL
Type
solvent
Reaction Step Four

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